Cas no 395674-99-4 (2-methyl-2-(3-methyl-2-nitrophenyl)propanal)

• Product Name: 2-methyl-2-(3-methyl-2-nitrophenyl)propanal
• CAS No: 395674-99-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5762717
• PubChem ID: 21908368
• Update Time: 2025-05-24

2-methyl-2-(3-methyl-2-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-methyl-2-nitrophenyl)propanal
• SCHEMBL5643401
• 395674-99-4
• EN300-1838421
• Benzeneacetaldehyde, α,α,3-trimethyl-2-nitro-
• CID 21908368

• Inchi： 1S/C11H13NO3/c1-8-5-4-6-9(10(8)12(14)15)11(2,3)7-13/h4-7H,1-3H3
• InChI Key： XALGSNFKPRCSTJ-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 317.9±30.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-methyl-2-(3-methyl-2-nitrophenyl)propanal

Introduction to 2-methyl-2-(3-methyl-2-nitrophenyl)propanal (CAS No. 395674-99-4)

2-methyl-2-(3-methyl-2-nitrophenyl)propanal, identified by its Chemical Abstracts Service (CAS) number 395674-99-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This aldehyde derivative, characterized by its unique structural motif, exhibits a blend of aromatic and aliphatic functional groups, making it a versatile intermediate in the synthesis of more complex molecules. The presence of both a methyl group at the alpha position and a nitro-substituted phenyl ring imparts distinct reactivity patterns, which have been leveraged in various chemical transformations.

The compound’s structure consists of a central propanal backbone modified by the introduction of a methyl group at the 2-position and a phenyl ring substituted with a nitro group at the 3-position. This arrangement creates a system that is both electronically rich and capable of participating in diverse chemical reactions, including nucleophilic addition, condensation reactions, and oxidation processes. The 3-methyl-2-nitrophenyl moiety, in particular, is known for its ability to influence electronic properties and steric interactions in adjacent functional groups, making it a valuable component in medicinal chemistry.

In recent years, 2-methyl-2-(3-methyl-2-nitrophenyl)propanal has been explored as a key intermediate in the synthesis of biologically active compounds. Its aldehyde functionality serves as a reactive site for the formation of Schiff bases, imines, and other heterocyclic systems, which are prevalent in drug candidates targeting neurological disorders, inflammatory conditions, and infectious diseases. The nitro group on the phenyl ring further enhances its utility by allowing for reduction to an amine or selective activation under specific conditions, enabling access to more complex molecular architectures.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have demonstrated its utility in generating derivatives with enhanced binding affinity to biological targets. For instance, modifications of the 3-methyl-2-nitrophenyl substituent have been shown to modulate interactions with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling pathways. The ability to fine-tune these interactions through structural derivatization makes 395674-99-4 an attractive scaffold for drug discovery initiatives.

The synthesis of 2-methyl-2-(3-methyl-2-nitrophenyl)propanal typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include Friedel-Crafts acylation followed by nitration and subsequent reduction or condensation reactions. Advances in catalytic methods have also enabled more efficient preparations, reducing reaction times and improving yields. These improvements are particularly relevant in industrial settings where scalability and cost-effectiveness are paramount.

From an academic perspective, this compound has been utilized in teaching laboratories to illustrate principles of organic synthesis and mechanistic chemistry. Its reactivity profile provides students with hands-on experience in handling functional groups such as aldehydes and nitro compounds, while also introducing them to concepts like regioselectivity and stereoelectronic effects. Such educational applications underscore the compound’s importance not only as a synthetic building block but also as a tool for advancing chemical literacy.

The pharmaceutical industry has taken note of 395674-99-4 due to its potential as a precursor for next-generation therapeutics. Recent patents and scientific literature highlight its incorporation into libraries of compounds designed for high-throughput screening (HTS). By leveraging computational chemistry techniques, researchers can predict how modifications to the methyl-substituted aldehyde core will affect biological activity, streamlining the drug discovery process. This integration of experimental chemistry with computational methods exemplifies modern drug development strategies.

In addition to pharmaceutical applications, this compound has found utility in materials science. Its aromatic structure and functional diversity make it suitable for designing polymers with tailored properties or as an intermediate in creating liquid crystals used in display technologies. The nitro group’s ability to absorb light at specific wavelengths also opens possibilities for applications in optoelectronic materials where precise control over molecular absorption is required.

The environmental impact of synthesizing and handling CAS No 395674-99-4 is another consideration that merits discussion. While aldehydes and nitroaromatics are well-studied from an environmental chemistry standpoint, responsible handling practices ensure that their use does not pose undue risks to ecosystems or human health. Waste management protocols must be strictly followed to mitigate any potential hazards associated with these compounds during their lifecycle.

Future research directions for 2-methyl-2-(3-methyl-2-nitrophenyl)propanal may focus on expanding its synthetic utility through novel catalytic systems or exploring its role in green chemistry initiatives. For instance, developing solvent-free reactions or using biocatalysts could reduce the ecological footprint associated with its production. Furthermore, investigating its behavior under sustainable conditions aligns with global efforts to promote environmentally benign chemical processes.

In conclusion,395674-99-4 represents more than just a chemical entity; it embodies the intersection of innovation and practicality in modern chemistry. Its unique structural features offer unparalleled opportunities for synthetic exploration while serving as a cornerstone for developing new medicines and advanced materials. As research continues to uncover new applications for this compound,its significance within both academic laboratories and industrial settings is poised to grow further.